4-Fluorosulfonyl-1-hydroxy-2-naphthoic acid

Specification

• CAS No.: 839-78-1
• Molecular Formula: C11H7FO5S
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 4-fluorosulfonyl-1-hydroxynaphthalene-2-carboxylic acid
• Standard InChI: InChI=1S/C11H7FO5S/c12-18(16,17)9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,13H,(H,14,15)
• Standard InChI Key: CDJFAPNPVPDTDW-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)C(=O)O)S(=O)(=O)F
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2O)C(=O)O)S(=O)(=O)F

Introduction

4-Fluorosulfonyl-1-hydroxy-2-naphthoic acid is a complex organic compound with the molecular formula C11H7FO5S and a molecular weight of 270.23 g/mol. It is known by several synonyms, including 4-fluorosulfonyl-1-naphthoic acid and 4-(fluorosulphonyl)-1-hydroxy-2-naphthoic acid. This compound is used primarily in laboratory settings due to its chemical properties and potential applications in organic synthesis.

Safety and Handling

4-Fluorosulfonyl-1-hydroxy-2-naphthoic acid is classified as a hazardous substance under the OSHA Hazard Communication Standard. It poses risks such as severe skin burns and eye damage, respiratory irritation, and is harmful if ingested or inhaled. Proper handling requires protective clothing, gloves, and eye protection, and it should be used in well-ventilated areas. In case of exposure, immediate medical attention is recommended.

Applications and Research

While specific applications of 4-fluorosulfonyl-1-hydroxy-2-naphthoic acid are not widely documented, compounds with similar structures are often used in organic synthesis and as intermediates in the production of pharmaceuticals or other specialty chemicals. The presence of the fluorosulfonyl group provides a reactive site for further chemical modifications, making it potentially useful in various synthetic pathways.

Related Compounds and Research Findings

Compounds related to 4-fluorosulfonyl-1-hydroxy-2-naphthoic acid, such as 1-hydroxy-2-naphthoic acid, have been studied for their ability to form cocrystals with other molecules. These cocrystals exhibit extensive hydrogen bonding networks and π-π stacking interactions, which are important in understanding supramolecular structures. The study of such compounds can provide insights into molecular interactions and crystal engineering.